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  4. 1-nitro-N-[2-[4-[1-[2-[(1-nitroacridin-9-yl)amino]ethyl]-4-piperidyl]- 1-piperidyl]ethyl]acridin-9-a
1-nitro-N-[2-[4-[1-[2-[(1-nitroacridin-9-yl)amino]ethyl]-4-piperidyl]- 1-piperidyl]ethyl]acridin-9-a 1-nitro-N-[2-[4-[1-[2-[(1-nitroacridin-9-yl)amino]ethyl]-4-piperidyl]- 1-piperidyl]ethyl]acridin-9-a
Brand Name: Vulcanchem
CAS No.: 123219-88-5
VCID: VC0045111
InChI: InChI=1S/C40H42N8O4/c49-47(50)35-13-5-11-33-37(35)39(29-7-1-3-9-31(29)43-33)41-19-25-45-21-15-27(16-22-45)28-17-23-46(24-18-28)26-20-42-40-30-8-2-4-10-32(30)44-34-12-6-14-36(38(34)40)48(51)52/h1-14,27-28H,15-26H2,(H,41,43)(H,42,44)
SMILES: C1CN(CCC1C2CCN(CC2)CCNC3=C4C(=NC5=CC=CC=C53)C=CC=C4[N+](=O)[O-])CCNC6=C7C(=NC8=CC=CC=C86)C=CC=C7[N+](=O)[O-]
Molecular Formula: C40H42N8O4
Molecular Weight: 698.8 g/mol

1-nitro-N-[2-[4-[1-[2-[(1-nitroacridin-9-yl)amino]ethyl]-4-piperidyl]- 1-piperidyl]ethyl]acridin-9-a

CAS No.: 123219-88-5

Main Products

VCID: VC0045111

Molecular Formula: C40H42N8O4

Molecular Weight: 698.8 g/mol

1-nitro-N-[2-[4-[1-[2-[(1-nitroacridin-9-yl)amino]ethyl]-4-piperidyl]- 1-piperidyl]ethyl]acridin-9-a - 123219-88-5

CAS No. 123219-88-5
Product Name 1-nitro-N-[2-[4-[1-[2-[(1-nitroacridin-9-yl)amino]ethyl]-4-piperidyl]- 1-piperidyl]ethyl]acridin-9-a
Molecular Formula C40H42N8O4
Molecular Weight 698.8 g/mol
IUPAC Name 1-nitro-N-[2-[4-[1-[2-[(1-nitroacridin-9-yl)amino]ethyl]piperidin-4-yl]piperidin-1-yl]ethyl]acridin-9-amine
Standard InChI InChI=1S/C40H42N8O4/c49-47(50)35-13-5-11-33-37(35)39(29-7-1-3-9-31(29)43-33)41-19-25-45-21-15-27(16-22-45)28-17-23-46(24-18-28)26-20-42-40-30-8-2-4-10-32(30)44-34-12-6-14-36(38(34)40)48(51)52/h1-14,27-28H,15-26H2,(H,41,43)(H,42,44)
Standard InChIKey IKLMKVWHNHEAMG-UHFFFAOYSA-N
SMILES C1CN(CCC1C2CCN(CC2)CCNC3=C4C(=NC5=CC=CC=C53)C=CC=C4[N+](=O)[O-])CCNC6=C7C(=NC8=CC=CC=C86)C=CC=C7[N+](=O)[O-]
Canonical SMILES C1CN(CCC1C2CCN(CC2)CCNC3=C4C(=NC5=CC=CC=C53)C=CC=C4[N+](=O)[O-])CCNC6=C7C(=NC8=CC=CC=C86)C=CC=C7[N+](=O)[O-]
Synonyms 1-nitro-N-[2-[4-[1-[2-[(1-nitroacridin-9-yl)amino]ethyl]-4-piperidyl]- 1-piperidyl]ethyl]acridin-9-amine
PubChem Compound 147739
Last Modified Nov 11 2021
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